Cas no 2229527-66-4 (N-methyl-1-2-nitro-4-(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: N-methyl-1-2-nitro-4-(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 2229527-66-4
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• CID: 6602645
• PubChem ID: 165884243
• Update Time: 2025-10-29

N-methyl-1-2-nitro-4-(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-2-nitro-4-(trifluoromethyl)phenylcyclopropan-1-amine
• EN300-1955287
• 2229527-66-4
• N-methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]cyclopropan-1-amine

• Inchi： 1S/C11H11F3N2O2/c1-15-10(4-5-10)8-3-2-7(11(12,13)14)6-9(8)16(17)18/h2-3,6,15H,4-5H2,1H3
• InChI Key： QLIYFVAGMSCHBA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])C1(CC1)NC)(F)F

Computed Properties

• Exact Mass: 260.07726208g/mol
• Monoisotopic Mass: 260.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.8Ų

Additional information on N-methyl-1-2-nitro-4-(trifluoromethyl)phenylcyclopropan-1-amine

N-Methyl-1-(2-Nitro-4-(Trifluoromethyl)Phenyl)Cyclopropan-1-Amine: A Comprehensive Overview

N-Methyl-1-(2-nitro-4-(trifluoromethyl)phenyl)cyclopropan-1-amine, also known by its CAS number 2229527-66-4, is a complex organic compound with a unique structure that combines a cyclopropane ring, a nitro group, and a trifluoromethyl substituent. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications and intriguing chemical properties. Recent studies have shed light on its synthesis, reactivity, and potential uses in drug development and advanced materials.

The molecular structure of N-methyl-cyclopropanamine derivative is characterized by a cyclopropane ring attached to an aromatic ring substituted with a nitro group at the 2-position and a trifluoromethyl group at the 4-position. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects, which influence the compound's electronic properties and reactivity. Additionally, the nitro group enhances the compound's stability and reactivity under certain conditions. These structural features make it a valuable molecule for exploring novel chemical transformations and applications.

Recent research has focused on the synthesis of this compound using various methodologies. One notable approach involves the coupling of amines with substituted aryl halides in the presence of palladium catalysts. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. The use of palladium-catalyzed cross-coupling reactions has opened new avenues for synthesizing similar compounds with diverse substituents, further expanding their potential applications.

The electronic properties of N-methyl-cyclopropanamine derivative have been extensively studied using computational chemistry techniques. These studies reveal that the compound exhibits unique electronic characteristics due to the interplay between the electron-withdrawing groups and the strained cyclopropane ring. Such properties make it an attractive candidate for use in organic electronics, particularly in semiconducting materials and optoelectronic devices.

In terms of biological activity, recent investigations have explored the potential of this compound as a lead molecule in drug discovery. Its ability to interact with specific biological targets, such as enzymes and receptors, has been evaluated through in vitro assays. Preliminary results suggest that it may possess pharmacological activity relevant to certain therapeutic areas, although further studies are required to confirm these findings.

The environmental impact of CAS 2229527-66-4 has also been a topic of interest. Studies on its degradation pathways under various environmental conditions indicate that it is relatively stable under aerobic conditions but can undergo transformation in anaerobic environments. This information is crucial for assessing its potential risks to ecosystems and guiding its safe handling and disposal.

In conclusion, N-methyl-cyclopropanamine derivative (CAS 2229527-66-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a valuable tool for researchers in organic chemistry, materials science, and pharmacology. Continued research into its properties and applications will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.